Cas no 136689-94-6 (3-(2H-Tetrazol-5-yl)benzaldehyde)
3-(2H-Tetrazol-5-yl)benzaldehyde is a versatile heterocyclic compound featuring both a tetrazole ring and a benzaldehyde functional group. Its unique structure makes it valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The tetrazole moiety offers stability and hydrogen-bonding capabilities, while the aldehyde group enables further derivatization through condensation or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive molecules and metal-organic frameworks (MOFs). Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications. Proper handling is advised due to its sensitivity to light and moisture.
136689-94-6 structure
Product Name:3-(2H-Tetrazol-5-yl)benzaldehyde
CAS No:136689-94-6
MF:C8H6N4O
MW:174.159440517426
MDL:MFCD18064602
CID:901308
PubChem ID:10535227
Update Time:2025-06-07
3-(2H-Tetrazol-5-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(2H-Tetrazol-5-yl)benzaldehyde
- 3-(1H- TETRAZOL-5-YL)BENZALDEHYDE
- 3-(1H-TETRAZOL-5-YL)BENZALDEHYDE
- 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde
- benzaldehyde, 3-(2H-tetrazol-5-yl)-
- Benzaldehyde, 3-(1H-tetrazol-5-yl)-
- 3-(tetrazol-5-yl)-benzaldehyde
- GWZICMAGCVWLAY-UHFFFAOYSA-N
- BDBM50205573
- 3-(1H-Tetrazol-5-yl)-benzaldehyde
- TRA0060876
- FCH1411164
- SCHEMBL13733284
- 136689-94-6
- ALBB-014845
- Z1198180716
- EN300-1725441
- AKOS005174633
- AKOS006230338
- AS-31217
- MFCD18064602
- SY012441
- CHEMBL3938481
- SCHEMBL5318854
- 3-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde
-
- MDL： MFCD18064602
- Inchi： 1S/C8H6N4O/c13-5-6-2-1-3-7(4-6)8-9-11-12-10-8/h1-5H,(H,9,10,11,12)
- InChI Key： GWZICMAGCVWLAY-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(C2N=NNN=2)=C1
Computed Properties
- Exact Mass: 174.05400
- Monoisotopic Mass: 174.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.5
- XLogP3: 0.6
Experimental Properties
- PSA: 71.53000
- LogP: 0.67920
3-(2H-Tetrazol-5-yl)benzaldehyde Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(2H-Tetrazol-5-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143268-1g |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 1g |
262.87 USD | 2021-06-16 | |
| Alichem | A019143268-5g |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 5g |
861.78 USD | 2021-06-16 | |
| TRC | H954458-50mg |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954458-100mg |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H954458-500mg |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 500mg |
$ 230.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56310-250mg |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 250mg |
¥679.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56310-1g |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 1g |
¥2039.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56310-5g |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 5g |
¥5459.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56310-10g |
3-(2H-Tetrazol-5-yl)benzaldehyde |
136689-94-6 | 95% | 10g |
¥9759.0 | 2023-09-07 | |
| abcr | AB409014-250 mg |
3-(2H-Tetrazol-5-yl)benzaldehyde, 95%; . |
136689-94-6 | 95% | 250 mg |
€145.90 | 2023-07-19 |
3-(2H-Tetrazol-5-yl)benzaldehyde Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
136689-94-6 (3-(2H-Tetrazol-5-yl)benzaldehyde) Related Products
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- 51449-86-6(5-(2-methylphenyl)-2H-1,2,3,4-tetrazole)
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- 73096-39-6(3-(1H-Tetrazol-5-yl)benzoic Acid)
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